2-Cyanoethyl phenyl sulfoxide

• IUPAC Name: 3-(benzenesulfinyl)propanenitrile
• InChI: InChI=1S/C9H9NOS/c10-7-4-8-12(11)9-5-2-1-3-6-9/h1-3,5-6H,4,8H2
• InChI Key: CQJURYFKBQFZIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)CCC#N
• Molecular Formula: C9H9NOS
• DSSTOX Substance ID: DTXSID40431450
• Molecular Weight: 179.24 g/mol
• CAS RN: 74338-75-3

Description

2-Cyanoethyl phenyl sulfoxide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a sulfoxide derivative that is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Pyrolysis and Thermal Decomposition Studies

• Pyrolysis Mechanisms : Research on 2-cyanoethyl phenyl sulfoxides has explored their pyrolysis mechanisms. Studies revealed the rate-enhancing effects of substituents and the influence of electron-withdrawing groups on reaction rates and activation parameters. For instance, the pyrolysis of 2-cyanoethyl (substituted phenyl) sulfoxides was found to be significantly faster than similar compounds without the cyanoethyl group, highlighting the impact of structural changes on thermal behavior (Yoshimura, Yoshizawa, & Tsukurimichi, 1987).

Photochemical and Electrochemical Transformations

• Photochemical Rearrangement : Studies have investigated the photochemical rearrangement of sulfoxides like 2-nitrophenyl phenyl sulfoxide, which are structurally related to 2-cyanoethyl phenyl sulfoxides. These investigations provide insights into how light exposure can alter the chemical structure and properties of sulfoxides (Tanikaga & Kaji, 1973).
• Electrochemical Oxidation : Electrochemical studies have been conducted on compounds similar to 2-cyanoethyl phenyl sulfoxides, focusing on their oxidation processes. These studies offer valuable information on how such compounds behave under electrochemical conditions, potentially useful in various synthetic applications (Dakova, Müller, Lamberts, & Evers, 1994).

Catalysis and Organic Synthesis

• Palladium-Catalyzed Reactions : Research into the use of sulfoxides in palladium-catalyzed reactions has shown the utility of these compounds in organic synthesis. For example, the use of sulfoxide ligands in the 1,4-oxidation of 2-phenyl-1,3-cyclohexadiene demonstrates how sulfoxides can function effectively in catalytic systems (Thorarensen, Palmgren, Itami, & Bäckvall, 1997).

Microbial Transformations

• Biotransformation Studies : Research on the microbial biotransformation of organic sulfides, including phenyl methyl sulfoxides, has opened avenues for producing chiral sulfoxides. These studies have implications for the synthesis of optically active sulfoxides, which are important in various chemical and pharmaceutical applications (Holland, Bornmann, & Lakshmaiah, 1996).